![molecular formula C12H17ClN2O2S B604743 1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine CAS No. 1163729-81-4](/img/structure/B604743.png)
1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine
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Overview
Description
1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine (CMMP) is a piperazine derivative that has been extensively studied for its potential use in various scientific research applications. The compound has been found to exhibit significant bioactivity and has been investigated for its mechanism of action, biochemical and physiological effects, and potential future directions for research.
Mechanism of Action
The mechanism of action of 1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress, and is a target for many antidepressant and anxiolytic drugs. This compound has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including anxiolytic and antidepressant effects, as well as effects on neurotransmitter systems such as serotonin and norepinephrine. In animal models, this compound has been shown to reduce anxiety-like behavior and increase exploratory behavior, suggesting an anxiolytic effect. It has also been shown to increase levels of serotonin and norepinephrine in the brain, which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the serotonin system. However, one limitation of using this compound is its potential for off-target effects, as it has been shown to interact with other neurotransmitter systems such as dopamine and acetylcholine. Additionally, the limited availability of this compound may make it difficult to use in large-scale studies.
Future Directions
There are a number of potential future directions for research involving 1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine. One area of interest is the development of new drugs based on this compound for the treatment of depression and anxiety disorders. Another area of interest is the investigation of the potential therapeutic effects of this compound in other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for off-target effects.
Synthesis Methods
The synthesis method for 1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine involves the reaction of 1-(3-chloro-4-methylphenyl)piperazine with methylsulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution of the chloride group with the methylsulfonyl group, resulting in the formation of this compound as a white solid.
Scientific Research Applications
1-(3-Chloro-4-methylphenyl)-4-(methylsulfonyl)piperazine has been investigated for its potential use in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been studied for its potential as a serotonin receptor agonist, with research showing that it exhibits high affinity for the 5-HT1A receptor. In pharmacology, this compound has been investigated for its potential as a therapeutic agent for the treatment of depression and anxiety disorders, with research showing that it exhibits anxiolytic and antidepressant effects in animal models. In medicinal chemistry, this compound has been studied for its potential as a lead compound for the development of new drugs targeting the serotonin system.
properties
IUPAC Name |
1-(3-chloro-4-methylphenyl)-4-methylsulfonylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2O2S/c1-10-3-4-11(9-12(10)13)14-5-7-15(8-6-14)18(2,16)17/h3-4,9H,5-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQMHWQXJRDBYSE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.79 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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